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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520 Get Quote

These application notes provide a comprehensive protocol for the synthesis of the intermetallic

compound Al₃Ni₅ via mechanical alloying. This document is intended for researchers,

scientists, and professionals in materials science and drug development who are interested in

utilizing this solid-state processing technique.

Introduction
Mechanical alloying is a versatile high-energy ball milling process used to synthesize a variety

of equilibrium and non-equilibrium phases, including intermetallic compounds. The process

involves repeated welding, fracturing, and re-welding of powder particles, leading to atomic-

level mixing and the formation of new phases. Al₃Ni₅, an aluminum-nickel intermetallic, is of

interest for various applications due to its specific mechanical and thermal properties. This

protocol outlines the key parameters and procedures for its synthesis.

Experimental Protocols
Starting Materials and Stoichiometry
The synthesis of Al₃Ni₅ requires high-purity elemental powders of aluminum (Al) and nickel (Ni).

To achieve the target stoichiometry, the powders must be mixed in the correct atomic and

weight percentages.

Calculation of Stoichiometric Composition:

The atomic ratio for Al₃Ni₅ is 3 atoms of Al to 5 atoms of Ni.
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Atomic Percentage (at%):

Al: (3 / (3 + 5)) * 100% = 37.5 at%

Ni: (5 / (3 + 5)) * 100% = 62.5 at%

Weight Percentage (wt%):

Assuming atomic weights: Al ≈ 26.98 g/mol , Ni ≈ 58.69 g/mol

Weight of Al portion: 3 * 26.98 = 80.94

Weight of Ni portion: 5 * 58.69 = 293.45

Total weight: 80.94 + 293.45 = 374.39

Al (wt%): (80.94 / 374.39) * 100% ≈ 21.62 wt%

Ni (wt%): (293.45 / 374.39) * 100% ≈ 78.38 wt%

Protocol for Powder Preparation:

Accurately weigh the high-purity Al and Ni powders according to the calculated weight

percentages.

Handle the powders in an inert atmosphere (e.g., an argon-filled glovebox) to prevent

oxidation.

Thoroughly mix the powders before loading them into the milling vial.

Mechanical Alloying Procedure
The mechanical alloying process is performed using a high-energy planetary ball mill. The key

parameters that influence the synthesis are milling time, ball-to-powder ratio (BPR), milling

speed, and the use of a process control agent (PCA).

Table 1: Mechanical Alloying Parameters for Al₃Ni₅ Synthesis
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Parameter
Recommended
Range

Starting Point Notes

Milling Speed 200 - 400 RPM 300 RPM

Higher speeds

increase the energy

input but can lead to

excessive heating.

Ball-to-Powder Ratio

(BPR)
10:1 - 20:1 15:1

A higher BPR

generally leads to a

faster reaction rate.

Milling Time 10 - 60 hours See below

The optimal time

needs to be

determined

experimentally by

analyzing the product

at different intervals.

Process Control Agent

(PCA)
1 - 2 wt% 1.5 wt% Toluene

Prevents excessive

cold welding of the

powder particles.

Toluene is a common

PCA for Al-Ni

systems.[1]

Milling Atmosphere Inert Gas (Argon) Argon

Prevents oxidation of

the powders during

milling.

Milling Vials and Balls
Hardened Steel or

Tungsten Carbide
Tungsten Carbide

To minimize

contamination from

the milling media.

Protocol for Mechanical Alloying:

Load the mixed Al and Ni powders along with the milling balls into the milling vial inside an

inert atmosphere glovebox.
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Add the appropriate amount of the process control agent (e.g., toluene).

Seal the vial tightly to maintain the inert atmosphere.

Mount the vial in the planetary ball mill.

Set the desired milling speed and start the milling process.

It is advisable to run the mill with intermittent breaks (e.g., 30 minutes of milling followed by a

15-minute pause) to prevent excessive heating of the vials.

Stop the milling at predetermined intervals (e.g., 5, 10, 20, 40, 60 hours) to collect small

amounts of powder for characterization. This will allow for the monitoring of the phase

evolution.

Characterization of the Synthesized Powder
The resulting powder should be characterized to confirm the formation of the Al₃Ni₅ phase and

to determine its structural and morphological properties.

Table 2: Characterization Techniques and Expected Observations
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Technique Parameter Measured
Expected Observations for
Al₃Ni₅

X-Ray Diffraction (XRD)
Phase identification, crystallite

size, lattice strain

The gradual disappearance of

elemental Al and Ni peaks and

the emergence of peaks

corresponding to the Al₃Ni₅

phase. Peak broadening will

indicate the formation of a

nanocrystalline structure.

Scanning Electron Microscopy

(SEM)

Particle morphology, size, and

elemental distribution

Observation of changes in

particle shape and size with

milling time. Initially, flattened,

and layered particles are

expected, which evolve into

more equiaxed and refined

particles. Energy Dispersive X-

ray Spectroscopy (EDS) can

confirm the elemental

composition.

Transmission Electron

Microscopy (TEM)

Nanostructure, crystallite size,

selected area diffraction (SAD)

High-resolution imaging can

reveal the nanocrystalline

nature of the powder. SAD

patterns can be used to

confirm the crystal structure of

the Al₃Ni₅ phase.

Protocol for X-Ray Diffraction (XRD) Analysis:

Mount a small amount of the milled powder on a sample holder.

Perform XRD analysis using a diffractometer with Cu Kα radiation.

Scan a 2θ range of 20° to 100° with a step size of 0.02°.
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Analyze the resulting diffraction patterns to identify the phases present by comparing them

with standard diffraction data for Al, Ni, and Al-Ni intermetallics.

Calculate the crystallite size and lattice strain from the peak broadening using the

Williamson-Hall method.

Protocol for Scanning Electron Microscopy (SEM) Analysis:

Disperse a small amount of the powder on a carbon stub.

Sputter-coat the sample with a conductive material (e.g., gold or carbon) if necessary.

Observe the powder morphology under the SEM at various magnifications.

Perform EDS analysis on different particles to check for compositional homogeneity.

Data Presentation
The following table summarizes the expected evolution of key quantitative parameters during

the mechanical alloying process for the synthesis of Al₃Ni₅. These values are indicative and

should be determined experimentally.

Table 3: Expected Evolution of Structural Parameters with Milling Time

Milling Time
(hours)

Predominant
Phases

Average Crystallite
Size (nm)

Lattice Strain (%)

0 Al, Ni > 100 ~0

10
Al, Ni, Al(Ni) solid

solution
30 - 50 0.2 - 0.4

20
Al, Ni, Al(Ni), Al₃Ni₅

(traces)
20 - 30 0.4 - 0.6

40 Al₃Ni₅, residual Al/Ni 15 - 25 0.6 - 0.8

60 Al₃Ni₅ 10 - 20 > 0.8
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Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the synthesis and characterization of

Al₃Ni₅ via mechanical alloying.
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Caption: Experimental workflow for Al₃Ni₅ synthesis.
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Parameter Relationships
This diagram illustrates the logical relationship between the key mechanical alloying

parameters and the final characteristics of the synthesized powder.

Milling Parameters

Process Dynamics
Product Characteristics

Milling Speed

Energy Input
Milling Time

Ball-to-Powder Ratio

Process Control Agent

Welding/Fracturing Balance

Phase Formation (Al3Ni5)

Crystallite Size

Lattice Strain

Particle Morphology

Click to download full resolution via product page

Caption: Key parameter relationships in mechanical alloying.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Mechanical
Alloying Synthesis of Al₃Ni₅]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15446520#mechanical-alloying-protocol-for-al3ni5-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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